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Compound of Interest

Compound Name: 1,4-Dioxane dibromide

Cat. No.: B15343274

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and optimal
storage conditions for 1,4-Dioxane dibromide. Understanding these parameters is critical for
ensuring the compound's integrity, maximizing its shelf-life, and ensuring safety in a laboratory
setting. This guide synthesizes available data on the compound's properties, decomposition
pathways, and handling procedures, offering detailed experimental protocols for stability
assessment.

Chemical and Physical Properties

1,4-Dioxane dibromide (CAS No. 15481-39-7), also known as dioxane dibromide, is a
complex of 1,4-dioxane and bromine.[1] It is a solid, orange-colored substance that serves as a
useful brominating agent in organic synthesis.[]

Table 1: Physical and Chemical Properties of 1,4-Dioxane Dibromide
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Property Value Reference
Molecular Formula C4H8Br202 [1]
Molecular Weight 247.91 g/mol [1]
Appearance Orange-coloured solid [2]
Melting Point 60-61 °C [3]

Moderately soluble in dioxane,
chloroform, 1,2-

Solubility dichloroethane, or carbon [4]
tetrachloride; less soluble in

ether and water.

Stability Profile

1,4-Dioxane dibromide is considered stable under normal, recommended storage conditions.
[2][5] However, its stability is influenced by several factors, including temperature, moisture,
and exposure to incompatible materials.

Thermal Stability

While specific quantitative data on the thermal decomposition of 1,4-Dioxane dibromide is
limited, the parent compound, 1,4-dioxane, is thermally stable at temperatures between 300-
350°C for 80-100 minutes.[6][7] Above this temperature range, thermal cracking occurs.[6][7] It
is crucial to avoid exposing 1,4-Dioxane dibromide to high temperatures, open flames, hot
surfaces, and other sources of ignition.[5]

Hygroscopicity and Hydrolysis

1,4-Dioxane dibromide is hygroscopic, meaning it readily absorbs moisture from the air.[2][5]
Exposure to moist air or water should be avoided.[2][5] Hydrolysis of the compound in water
occurs over several days at room temperature and more rapidly when heated.[4]

Long-term Stability
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When stored under optimal conditions, 1,4-Dioxane dibromide has been shown to be stable
for several months. Specifically, it can be stored in a refrigerator at temperatures below 0°C for
an extended period.[2]

Recommended Storage Conditions

To ensure the long-term stability and integrity of 1,4-Dioxane dibromide, the following storage

conditions are recommended based on available safety data sheets and scientific literature.

Table 2: Recommended Storage Conditions for 1,4-Dioxane Dibromide

Parameter Recommendation Rationale Reference
To minimize thermal
Store in a refrigerator degradation and
Temperature - [2]
at < 0°C. Keep cool. maintain long-term
stability.
] To prevent absorption
Store in a dry, well- ) ]
Atmosphere ] of moisture due to its [2][5]
ventilated place. ]
hygroscopic nature.
] Keep container tightly ~ To prevent exposure
Container [2][5]

closed.

to moisture and air.

Incompatibilities

Store away from
strong oxidizing
agents, strong acids,

and foodstuffs.

To prevent hazardous
reactions and

decomposition.

[2][5]

Decomposition Pathways and Hazardous Products

Upon decomposition, 1,4-Dioxane dibromide can release hazardous substances. The primary

hazardous decomposition products identified are:

e Carbon monoxide (CO)[5]

o Carbon dioxide (CO2)[5]
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e Hydrogen halides (e.g., hydrogen bromide)[5]

Decomposition can be initiated by exposure to high temperatures, moisture, or incompatible
materials. The reaction with water leads to hydrolysis, while contact with strong acids can also
promote degradation.

Initiating Conditions ~ : : Decomposition Products

Hydrogen Bromide (HBr)
Carbon Dioxide (CO2)
Carbon Monoxide (CO)

Incompatible Materials
(e.g., Strong Acids)

Moisture/Water (Hydrolysis) _ g 1,4-Dioxane Dibromide

High Temperature

Click to download full resolution via product page

Caption: Decomposition pathway of 1,4-Dioxane dibromide.

Experimental Protocols for Stability Assessment

While specific, detailed experimental protocols for the stability testing of 1,4-Dioxane
dibromide are not readily available in the literature, the following methodologies can be
adapted from established guidelines for chemical stability testing, such as those from the
International Council for Harmonisation (ICH).

Long-Term Stability Study

Objective: To evaluate the stability of 1,4-Dioxane dibromide under recommended storage
conditions over an extended period.

Methodology:
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o Sample Preparation: Aliquot at least three different batches of 1,4-Dioxane dibromide into
tightly sealed, appropriate containers (e.g., amber glass vials).

o Storage: Place the samples in a refrigerator maintained at a constant temperature of < 0°C.
o Testing Intervals: Analyze the samples at initial (time 0), 3, 6, 9, 12, 18, 24, and 36 months.
o Analytical Tests: At each interval, perform the following tests:

o Appearance: Visual inspection for any change in color or physical state.

o Assay (Purity): Use a validated HPLC or GC method to determine the percentage of the
active substance.

o Degradation Products: Quantify any significant degradation products using the same
chromatographic method.

o Water Content: Determine the water content by Karl Fischer titration to assess
hygroscopicity.

Caption: Workflow for a long-term stability study.

Accelerated Stability Study

Objective: To predict the long-term stability of 1,4-Dioxane dibromide by subjecting it to
elevated stress conditions.

Methodology:
o Sample Preparation: Prepare samples as described in the long-term stability study.

o Storage: Place the samples in a stability chamber at an elevated temperature and controlled
humidity (e.g., 25°C/60% RH or 40°C/75% RH).

o Testing Intervals: Analyze the samples at initial (time 0), 1, 3, and 6 months.

o Analytical Tests: Perform the same analytical tests as in the long-term study. The data can
be used to model degradation kinetics and predict shelf-life under recommended storage
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conditions.

Caption: Workflow for an accelerated stability study.

Forced Degradation Study

Objective: To identify potential degradation products and pathways under harsh conditions.
Methodology:

o Stress Conditions: Subject samples of 1,4-Dioxane dibromide to various stress conditions,
including:

o Heat: Expose to high temperatures (e.g., 60°C, 80°C).

o Acid/Base Hydrolysis: Treat with acidic (e.g., 0.1 N HCI) and basic (e.g., 0.1 N NaOH)
solutions.

o Oxidation: Treat with an oxidizing agent (e.g., 3% H202).
o Photostability: Expose to UV and visible light according to ICH Q1B guidelines.

e Analysis: Analyze the stressed samples using a stability-indicating method (e.g., HPLC with
a photodiode array detector or LC-MS) to identify and characterize the degradation products.

Handling and Safety Precautions

Due to the hazardous nature of 1,4-Dioxane dibromide and its decomposition products,
appropriate safety measures must be followed.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
Use non-sparking tools.[2]

» Handling: Avoid contact with skin and eyes.[2] Avoid the formation of dust and aerosols.[2]
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» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

By adhering to the storage conditions and handling procedures outlined in this guide,
researchers can ensure the stability and safe use of 1,4-Dioxane dibromide in their work. The
provided experimental protocols offer a framework for conducting thorough stability
assessments to further characterize this important reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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